2-Methylindole-4-acetic Acid

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 2-(2-methyl-1H-indol-4-yl)acetic acid
• InChI: InChI=1S/C11H11NO2/c1-7-5-9-8(6-11(13)14)3-2-4-10(9)12-7/h2-5,12H,6H2,1H3,(H,13,14)
• InChI Key: RBRNBNOGPSXGSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=CC=C2N1)CC(=O)O

Description

2-Methylindole-4-acetic Acid is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1-t-butoxycarbonyl-2-methylindole-4-acetic acid (96.3 g) in methanol (200 ml)-water (100 ml) was added dropwise 5N aqueous solution of sodium hydroxide (200 ml) at room temperature, and the mixture was stirred at 50° C. for 3 hours and then stirred at room temperature for 12 hours. The reaction mixture was extracted with hexane-ether. The aqueous layer was adjusted to acidic condition with hydrochloric acid and then extracted with ethyl acetate. The extraction was washed with water and a saturated aqueous solution of sodium chloride, successively, dried and concentrated under reduced pressure to give the title compound (53.9 g; crude).